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Compound of Interest

Compound Name:
Ethyl 4-[2-

(dimethylamino)ethyl]benzoate

CAS No.: 910044-15-4

Cat. No.: B12598235

Get Quote

Core Directive: The "Living" SDS
In drug development, an SDS for aminoalkyl benzoates is not merely a compliance document;

it is a risk management tool that must evolve with the compound's lifecycle. These derivatives

share a common pharmacophore—a lipophilic benzene ring linked to a hydrophilic amine via

an ester chain.[1] This structure dictates their primary hazards: ester hydrolysis instability,

potent sodium channel blockade, and immunogenic sensitization.

This guide moves beyond generic templates to provide a technically grounded architecture for

authoring and interpreting SDSs for this specific chemical class.

Hazard Identification & Classification Logic
Scientific Integrity: The GHS classification for this class is driven by two distinct mechanisms:

Acute Systemic Toxicity: Caused by voltage-gated
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channel blockade, leading to CNS excitation followed by depression.[1]

Sensitization: Metabolic hydrolysis yields para-aminobenzoic acid (PABA) species, known

haptens that trigger Type IV hypersensitivity.[1]

GHS Classification Framework
Hazard Class Category Hazard Statement Mechanistic Basis

Acute Tox.[1] (Oral) Cat 3 / 4

H301/H302:

Toxic/Harmful if

swallowed

Rapid absorption of

lipophilic free base;

systemic Na+ channel

blockade.

Skin Sens. Cat 1
H317: May cause

allergic skin reaction

Formation of PABA

intermediates; cross-

reactivity with

sulfonamides.

Eye Irrit. Cat 2A
H319: Causes serious

eye irritation

Basic amine

functionality causes

local pH elevation on

mucous membranes.

STOT SE Cat 1/2

H370/H371: Causes

damage to organs

(CNS, Blood)

Methemoglobinemia

risk (oxidative stress

on hemoglobin).

Visualization: Toxicity Mechanism Flow
Figure 1: The causal link between chemical structure and physiological hazard.
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Caption: Dual-pathway toxicity profile showing the divergence between acute neurological

effects and delayed immunological responses.

Composition & Ingredient Integrity
Expertise Note: Commercial supplies of aminoalkyl benzoates often contain degradation

products. An SDS must account for impurities that alter the toxicity profile.

Primary Impurity:p-Aminobenzoic Acid (PABA).

Self-Validating Purity Check:

Visual: Pure compounds are white crystalline solids. A yellow tint indicates oxidation of the

aromatic amine (formation of azo/nitro compounds).[1]
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Odor: A vinegar-like smell indicates ester hydrolysis (release of acetic acid if acetylated, or

other acid byproducts).[1]

First Aid Measures (Field-Proven Protocols)
Standard "rinse with water" advice is insufficient for potent anesthetics.[1] The lipophilicity

allows rapid dermal absorption, causing local numbness that masks chemical burns.

Protocol: "Caine" Exposure Response
Dermal Contact (Numbness Warning):

Immediate Action: Wash with soap and lukewarm water.[1] Do NOT use alcohol or organic

solvents, which enhance transdermal absorption.

Self-Validation: Test for sensation.[1] If the area is numb, absorption has occurred. Monitor

for systemic signs (metallic taste, tinnitus).[2]

Ocular Contact:

Critical: The anesthetic effect abolishes the blink reflex. The eye may be injured without

pain.

Action: Irrigate for 15 minutes. Tape the eye shut post-irrigation to prevent corneal

abrasion until sensation returns.

Methemoglobinemia Watch:

For Benzocaine/Prilocaine derivatives, monitor for cyanosis (blue lips/nail beds)

independent of respiratory distress.[1]

Antidote Reference: Methylene Blue (1-2 mg/kg IV) is the standard clinical intervention [1].

[1]

Handling, Storage & Stability
Trustworthiness: Stability is the Achilles' heel of this class. The ester bond is susceptible to

hydrolysis, catalyzed by moisture, acids, and bases.
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Storage Architecture
Parameter Requirement Rationale

Temperature 2–8°C (Refrigerated)
Retards ester hydrolysis rates.

[1]

Atmosphere Inert Gas (Argon/Nitrogen)
Prevents oxidation of the

primary amine group.

Light Amber Glass / Foil
UV light accelerates amine

oxidation (yellowing).

Incompatibility Avoid: Strong Oxidizers, Alkalis

Alkalis cause rapid

saponification (breakdown) of

the ester.

Experimental Protocol: Stability Verification
Before using stored material for critical biological assays:

Dissolve 10 mg of sample in 1 mL deuterated solvent (

or

).

Run 1H-NMR: Check for the disappearance of the ester methylene triplet (approx. 4.3 ppm)

and appearance of alcohol/acid peaks.[1]

Threshold: >1% hydrolysis warrants repurification for potency assays.

Toxicological Data Summary
Comparative toxicity illustrates the structure-activity relationship (SAR).[1] Increasing the alkyl

chain length (lipophilicity) generally increases potency and toxicity.[1]
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Compound
CAS No.[3][4]
[5]

LD50 (Oral,
Rat)

Potency (Ref:
Procaine=1)

Sensitization
Risk

Procaine HCl 51-05-8 200 mg/kg [2] 1 High (PABA)

Benzocaine 94-09-7 3042 mg/kg [3] Surface Only

High

(Methemoglobine

mia)

Tetracaine 94-24-6 160 mg/kg [4] 10 Moderate

Proparacaine 5875-06-9 ~100 mg/kg High Moderate

Emergency Response Workflow
Directive: This workflow is designed for laboratory safety officers managing a spill or exposure

event.

Dermal/Eye
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Wash/Irrigate
(No Solvents!)Skin/Eye

Secure Airway
(Risk of Seizure)

Systemic

Check Sensation
(Numbness?)
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(1-2 Hours)

If Numb

Check for Cyanosis
(Methemoglobinemia)

Administer
Methylene Blue

If Blue/SpO2 < 85%

Click to download full resolution via product page

Caption: Decision matrix for acute exposure, prioritizing CNS stabilization and

methemoglobinemia detection.

Regulatory & Disposal Considerations
REACH (EU): Most aminoalkyl benzoates are registered. PABA metabolites are potential

environmental sensitizers.[1]
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Disposal:

Do NOT dispose of down the drain.[1] These compounds are aquatic toxins (H411).[1][4]

[6]

Incineration: High-temperature incineration (1000°C) with scrubber is required to prevent

NOx release from the amine/nitro groups.[1]

Deactivation: For small spills, treat with dilute NaOH to hydrolyze the ester (destroying

anesthetic activity) before absorbing onto vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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